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Compound of Interest

Compound Name:
3-Hydroxypyridine-4-

carboxaldehyde

Cat. No.: B112166 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxypyridine-4-carboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Hydroxypyridine-4-carboxaldehyde (CAS No. 1849-54-3). Adherence to these procedures is

essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Hydroxypyridine-4-carboxaldehyde is classified as harmful if swallowed, causes skin

irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Therefore,

stringent adherence to PPE protocols is mandatory.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves (powder-free).
Protects against skin contact.

[1]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary if there is a risk of

splashing or dust dispersal.

Provides a barrier against

airborne particles and potential

splashes, protecting the eyes

and face from serious irritation.

[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

Required to prevent inhalation

of dust or aerosols, which can

cause respiratory irritation.[1]

Body Protection A long-sleeved laboratory coat.
Shields skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Procedure
All handling of 3-Hydroxypyridine-4-carboxaldehyde should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation risk.[1]

[3]

Preparation: Ensure the chemical fume hood is operational. The work area should be clean,

uncluttered, and designated for handling the compound.

PPE Donning: Put on all required PPE in the following order: lab coat, respirator, safety

goggles, and then gloves.

Weighing and Transfer: Handle the material gently with appropriate tools, such as a spatula,

to avoid generating dust.[1] If preparing a solution, slowly add the solvent to the weighed

powder to prevent splashing.
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Post-Handling: After handling, decontaminate the work surface. Carefully remove and

dispose of PPE as outlined in the disposal plan. Always wash hands thoroughly with soap

and water after handling.[1] Contaminated clothing should be laundered separately before

reuse.[1]

Immediate First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately wash out with fresh running water.

Ensure complete irrigation by keeping eyelids

apart. Seek medical attention without delay.[1]

Removal of contact lenses should only be done

by skilled personnel.[1]

Skin Contact

Flush skin and hair with running water (and

soap if available). Seek medical attention in the

event of irritation.[1][4] Remove all contaminated

clothing.[4]

Inhalation

Remove the person from the contaminated area

to fresh air.[1][2] If breathing has stopped,

perform artificial respiration.[4] Seek medical

attention if symptoms persist.[3][4]

Ingestion

Immediately give a glass of water.[1] Do not

induce vomiting. Call a POISON CENTER or

doctor if you feel unwell.[1][2]

Disposal Plan
All waste materials contaminated with 3-Hydroxypyridine-4-carboxaldehyde should be

treated as hazardous waste.

Solid Waste: Collect residues and place them in sealed, labeled plastic bags or other

containers for disposal.[1]

Liquid Waste: If in solution, consult your institution's hazardous waste disposal guidelines.

Do not empty into drains.
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Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in accordance with applicable laws and good laboratory practices.

Disposal Route: Dispose of contents/container to an authorized hazardous or special waste

collection point in accordance with any local regulation.[1]

Workflow for Safe Handling of 3-Hydroxypyridine-4-
carboxaldehyde
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Caption: Logical workflow for the safe handling of 3-Hydroxypyridine-4-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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